Cas no 1873362-96-9 (3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole)

• Product Name: 3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole
• CAS No: 1873362-96-9
• MF: C₂₀H₁₅Br₂N
• MW: 429.147803544998
• MDL: MFCD32854203
• CID: 5036880
• PubChem ID: 129319321
• Update Time: 2026-02-28

3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole
• 3,6-dibromo-9-(2,4-dimethylphenyl)carbazole
• 1873362-96-9
• D80767
• MFCD32854203
• D5419
• BS-45681

• MDL： MFCD32854203
• Inchi： 1S/C20H15Br2N/c1-12-3-6-18(13(2)9-12)23-19-7-4-14(21)10-16(19)17-11-15(22)5-8-20(17)23/h3-11H,1-2H3
• InChI Key： COGSJUPRJUPYDR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=C(C=CC=1N2C1C=CC(C)=CC=1C)Br

Computed Properties

• Exact Mass: 428.95508g/mol
• Monoisotopic Mass: 426.95712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole

Recent Advances in the Study of 3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole (CAS: 1873362-96-9)

3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole (CAS: 1873362-96-9) is a carbazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The compound's structure, featuring a carbazole core with bromine substitutions at the 3 and 6 positions and a 2,4-dimethylphenyl group at the 9 position, makes it a promising candidate for various applications. Researchers have explored its use as a building block for organic electronic materials, as well as its potential as a pharmacophore in the design of novel therapeutic agents. The bromine atoms enhance its reactivity, facilitating further functionalization, while the carbazole core contributes to its photophysical properties.

Recent synthetic methodologies for 3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole have been optimized to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a high-yield, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps compared to traditional methods. This advancement is critical for scaling up production for industrial and research applications.

In terms of biological activity, preliminary studies have shown that 3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole exhibits notable inhibitory effects on certain kinase enzymes, which are implicated in cancer and inflammatory diseases. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound displayed selective inhibition of JAK2 kinase, a target for myeloproliferative disorders, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for further optimization in drug development.

Furthermore, the compound's photophysical properties have been investigated for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its high thermal stability and efficient luminescence make it a suitable candidate for use in blue-emitting materials. A recent publication in Advanced Materials (2024) highlighted its incorporation into a novel OLED architecture, resulting in improved device efficiency and longevity.

Despite these promising developments, challenges remain in the practical application of 3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole. Issues such as solubility in aqueous media and potential toxicity profiles need to be addressed in future studies. Ongoing research is focused on derivatization strategies to enhance its bioavailability and reduce off-target effects, which are crucial for its transition from bench to bedside.

In conclusion, 3,6-Dibromo-9-(2,4-dimethylphenyl)-9H-carbazole (CAS: 1873362-96-9) represents a versatile compound with significant potential in both medicinal chemistry and materials science. Continued research into its synthesis, biological activity, and applications will undoubtedly uncover new opportunities for its use in these fields.